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Compound of Interest

Compound Name:
4-Benzylmorpholine-2-carboxylic

acid

Cat. No.: B112995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive structural analysis of 4-benzylmorpholine-2-
carboxylic acid, a morpholine derivative with significant potential in medicinal chemistry and

organic synthesis. This document outlines the compound's physicochemical properties,

spectroscopic data, and a detailed synthesis protocol. Due to the limited availability of

experimental crystallographic and complete spectroscopic data in the public domain, this guide

incorporates predicted data to offer a thorough structural overview.

Physicochemical Properties
4-Benzylmorpholine-2-carboxylic acid, with the molecular formula C₁₂H₁₅NO₃, is a white

solid compound.[1] It serves as a versatile building block in the synthesis of more complex

molecules.[2] The hydrochloride salt of this compound is also commonly used and exhibits a

melting point in the range of 244–248°C.[2]
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Property Value Source

Molecular Formula C₁₂H₁₅NO₃ [3]

Molecular Weight 221.25 g/mol [3]

Appearance White solid [1]

Melting Point (HCl salt) 244–248°C [2]

Predicted pKa 2.57 ± 0.20 [4]

Predicted Boiling Point 372.7 ± 42.0 °C [4]

Predicted Density 1.235 ± 0.06 g/cm³ [4]

Molecular Structure
The structure of 4-benzylmorpholine-2-carboxylic acid consists of a central morpholine ring,

a benzyl group attached to the nitrogen atom at position 4, and a carboxylic acid group at

position 2. The morpholine ring typically adopts a chair conformation, which is the most stable

arrangement for six-membered heterocyclic rings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b112995#4-benzylmorpholine-2-carboxylic-acid-
structural-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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